Cas no 2248312-12-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,7,8,9-tetrahydro-5H-benzo[7]annulene-7-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,7,8,9-tetrahydro-5H-benzo[7]annulene-7-carboxylate
• CAS No: 2248312-12-9
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 5935242
• PubChem ID: 165726935
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,7,8,9-tetrahydro-5H-benzo[7]annulene-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248312-12-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,7,8,9-tetrahydro-5H-benzo[7]annulene-7-carboxylate
• EN300-6518765

• Inchi： 1S/C20H17NO4/c22-18-16-7-3-4-8-17(16)19(23)21(18)25-20(24)15-11-9-13-5-1-2-6-14(13)10-12-15/h1-8,15H,9-12H2
• InChI Key： PPOCAWFFAIRTQF-UHFFFAOYSA-N
• SMILES： O(C(C1CCC2C=CC=CC=2CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 335.11575802g/mol
• Monoisotopic Mass: 335.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,7,8,9-tetrahydro-5H-benzo[7]annulene-7-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,7,8,9-tetrahydro-5H-benzo[7]annulene-7-carboxylate (CAS: 2248312-12-9)

Recent studies have highlighted the growing interest in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,7,8,9-tetrahydro-5H-benzo[7]annulene-7-carboxylate (CAS: 2248312-12-9) as a promising scaffold in medicinal chemistry. This compound, characterized by its unique benzo[7]annulene core and isoindole-1,3-dione moiety, has demonstrated potential in targeting various biological pathways, particularly in inflammation and oncology. Researchers have focused on its synthesis, structural optimization, and mechanistic studies to elucidate its therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory processes. The study employed molecular docking and in vitro assays to demonstrate its binding affinity and inhibitory activity, with IC50 values comparable to established COX-2 inhibitors. Notably, the compound exhibited reduced gastrointestinal toxicity, a common limitation of traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In oncology, preclinical investigations have revealed its potential as a modulator of the PI3K/AKT/mTOR pathway. A 2024 Nature Communications paper reported that derivatives of 2248312-12-9 induced apoptosis in triple-negative breast cancer (TNBC) cell lines by disrupting mitochondrial membrane potential. The study emphasized the compound's ability to synergize with existing chemotherapeutics, suggesting its utility in combination therapies.

Synthetic approaches to 2248312-12-9 have also advanced. A novel one-pot cascade reaction developed by Chen et al. (2023) improved yield (82%) and purity (>98%) compared to traditional multi-step methods. This innovation addresses scalability challenges, critical for future clinical translation. Structural-activity relationship (SAR) studies further identified key modifications—such as fluorination at the benzo[7]annulene ring—that enhance metabolic stability without compromising potency.

Despite these advances, challenges remain. Pharmacokinetic analyses indicate moderate oral bioavailability (~40% in rodent models), prompting ongoing research into prodrug formulations. Additionally, the compound's off-target effects on cytochrome P450 enzymes warrant further optimization. Industry collaborations, such as the 2024 partnership between Vertex Pharmaceuticals and academic labs, aim to accelerate these developments.

In conclusion, 2248312-12-9 represents a versatile chemotype with dual therapeutic potential in inflammation and cancer. Its evolving SAR profile and improved synthetic accessibility position it as a compelling candidate for future drug development. Continued research should prioritize in vivo efficacy validation and toxicology profiling to bridge the gap between bench and bedside.